Cas no 2680877-82-9 (2-Amino-3-(methanesulfonyloxy)propyl methanesulfonate)

• Product Name: 2-Amino-3-(methanesulfonyloxy)propyl methanesulfonate
• CAS No: 2680877-82-9
• MF: C₅H₁₃NO₆S₂
• MW: 247.289819478989
• CID: 5651735
• PubChem ID: 165916194
• Update Time: 2025-11-01

2-Amino-3-(methanesulfonyloxy)propyl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(methanesulfonyloxy)propyl methanesulfonate
• 2680877-82-9
• EN300-28278073
• 2-Amino-3-(methanesulfonyloxy)propyl methanesulfonate

• Inchi： 1S/C5H13NO6S2/c1-13(7,8)11-3-5(6)4-12-14(2,9)10/h5H,3-4,6H2,1-2H3
• InChI Key： OJIHJLWBACHVEK-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCC(COS(C)(=O)=O)N

Computed Properties

• Exact Mass: 247.01842948g/mol
• Monoisotopic Mass: 247.01842948g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 130Ų

Additional information on 2-Amino-3-(methanesulfonyloxy)propyl methanesulfonate

Comprehensive Overview of 2-Amino-3-(methanesulfonyloxy)propyl methanesulfonate (CAS No. 2680877-82-9)

2-Amino-3-(methanesulfonyloxy)propyl methanesulfonate (CAS No. 2680877-82-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its systematic name, features a dual methanesulfonate functional group, which enhances its reactivity and potential applications in drug synthesis. Researchers are particularly interested in its role as a versatile intermediate in the development of novel therapeutic agents, especially in the fields of oncology and immunology.

The molecular structure of 2-Amino-3-(methanesulfonyloxy)propyl methanesulfonate includes an amino group and two methanesulfonyloxy moieties, making it a valuable building block for targeted drug delivery systems. Its CAS No. 2680877-82-9 is frequently searched in academic databases and chemical catalogs, reflecting its growing importance in modern chemistry. Recent studies have explored its potential in bioconjugation techniques, where it serves as a linker for attaching bioactive molecules to carriers like antibodies or nanoparticles.

In the context of current trends, 2-Amino-3-(methanesulfonyloxy)propyl methanesulfonate aligns with the rising demand for precision medicine and personalized therapeutics. Its ability to modify biomolecules with high specificity has made it a subject of interest in AI-driven drug discovery platforms. For instance, computational models often highlight its utility in optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) profiles of experimental drugs, a topic frequently queried in search engines by pharmaceutical professionals.

Another area where CAS No. 2680877-82-9 is gaining traction is in green chemistry initiatives. Researchers are investigating its use in solvent-free or low-waste synthetic pathways, addressing the global push for sustainable chemical processes. This aligns with popular search queries such as "eco-friendly chemical synthesis" and "green alternatives for drug intermediates," further underscoring its relevance in contemporary scientific discourse.

From a technical perspective, the compound's stability under physiological conditions makes it suitable for prodrug development. Prodrugs, a hot topic in pharmaceutical innovation, are inactive precursors designed to release active drugs upon metabolic conversion. The methanesulfonate groups in 2-Amino-3-(methanesulfonyloxy)propyl methanesulfonate can be engineered to cleave selectively in target tissues, minimizing off-target effects—a feature highly sought after in cancer therapy research.

Furthermore, the compound's compatibility with high-throughput screening (HTS) methodologies has positioned it as a candidate for drug repurposing studies. With the increasing use of machine learning in chemistry, datasets referencing CAS No. 2680877-82-9 are being analyzed to identify new therapeutic indications for existing drugs, a strategy that reduces development costs and time-to-market.

In summary, 2-Amino-3-(methanesulfonyloxy)propyl methanesulfonate (CAS No. 2680877-82-9) represents a multifaceted tool in modern drug design and biochemical research. Its applications span from targeted therapy to sustainable synthesis, resonating with both academic and industrial priorities. As search trends indicate, its potential in AI-augmented chemistry and green pharmaceuticals will likely drive further exploration and innovation in the coming years.